Disperse Red 134

• CAS No.: 12223-69-7
• Molecular Formula: C62H89CoN13O14P

Description

Disperse Red 134 ( 12223-69-7) is a bluish-red single azo class dye with the molecular formula C₂₁H₂₁N₅O₆ and a molecular weight of 439.42 g/mol . It is designed for the coloration of synthetic fibers and is primarily applied to materials such as polyester, triacetate, and wool-polyester blend fibers . Its properties are also relevant for research applications involving leather, paper, and other polymers . From a technical standpoint, this dye demonstrates a high light fastness of 7 (on the ISO scale), contributing to color retention, alongside good washing and perspiration fastness properties . The commercial form Resolin Red BRL (Bayer Group) is a known equivalent product . This product is intended for use in laboratory research and industrial development only . It is strictly labeled "For Research Use Only" (RUO) and must not be used in consumer products, food, pharmaceuticals, or cosmetics, or for any personal application.

Synthetic Methodologies and Green Chemistry Approaches for Disperse Red 134 and Analogues

Conventional Synthesis Pathways and Mechanistic Considerations

The traditional and most common method for synthesizing azo dyes like Disperse Red 134 is through a two-step process: diazotization followed by an azo coupling reaction. nih.govijrpr.com This pathway is a cornerstone of industrial organic chemistry for producing a vast array of dyes. nih.gov

The synthesis of this compound specifically involves the diazotization of 2-Cyano-4-nitroaniline. worlddyevariety.com In this first step, the primary aromatic amine is treated with a nitrosating agent, typically sodium nitrite (B80452), in an acidic medium at low temperatures (0–5 °C) to form a diazonium salt. nih.govmdpi.com Maintaining a low temperature is crucial as diazonium salts are often unstable and can be explosive when dry. nih.gov The acidic environment helps to stabilize the diazonium salt and prepares it for the subsequent reaction. mdpi.com

The second step is the azo coupling, where the newly formed diazonium salt, acting as an electrophile, reacts with a suitable coupling component. nih.gov For this compound, the coupling component is N,N-bis(3-methoxy-3-oxopropyl)benzenamine. worlddyevariety.com This component is an electron-rich aromatic compound, which is necessary for the electrophilic aromatic substitution mechanism that drives the coupling reaction. nih.gov The reaction is typically carried out in a weakly acidic medium to ensure the stability of the final dye. mdpi.com The final product is then isolated, often through filtration and washing. sci-hub.se

Advanced Synthetic Strategies

In recent years, research has focused on developing more efficient and environmentally friendly methods for synthesizing disperse azo dyes. These advanced strategies aim to reduce reaction times, increase yields, and minimize the use of hazardous solvents and reagents.

Microwave-Assisted Synthesis Protocols for Disperse Azo Dyes

Microwave-assisted synthesis has emerged as a powerful tool in organic chemistry, offering significant advantages over conventional heating methods. mdpi.comdntb.gov.ua This technique utilizes microwave energy to rapidly and uniformly heat the reaction mixture, leading to dramatically reduced reaction times, often from hours to minutes, and higher yields. mdpi.comdntb.gov.uanih.gov For the synthesis of disperse azo dyes, microwave irradiation has been successfully employed in various steps, including the formation of precursor molecules and the final coupling reactions. mdpi.comnih.gov This method is compatible with green chemistry principles by reducing energy consumption and often allowing for solvent-free reactions. mdpi.commdpi.com The rapid heating can also lead to cleaner reactions with fewer byproducts. nih.gov

Supercritical Fluid-Based Synthesis (e.g., SCF-CO2) for Reactive Disperse Dyes

Supercritical fluids, particularly supercritical carbon dioxide (scCO₂), are gaining attention as environmentally benign reaction media for chemical synthesis, including the production of disperse dyes. whiterose.ac.ukresearchgate.netresearchgate.net Supercritical CO₂ is non-toxic, non-flammable, inexpensive, and can be easily recycled. researchgate.netresearchgate.net In the context of dye synthesis and application, scCO₂ acts as a solvent that can dissolve hydrophobic disperse dyes. researchgate.netresearchgate.net This property is particularly advantageous for dyeing synthetic fibers like polyester (B1180765), as it can increase the diffusion of the dye into the fiber, eliminating the need for water and other auxiliary agents typically used in conventional dyeing processes. mdpi.comsemanticscholar.org Research has also explored the synthesis of reactive disperse dyes specifically designed for application in scCO₂. whiterose.ac.uk These dyes are modified to have high solubility in scCO₂ and can form covalent bonds with natural fibers, offering a water-free dyeing process for materials like cotton. whiterose.ac.uk

Chemo-mechanical and Solvent-Free Methodologies

Chemo-mechanical methods, such as ball milling and grinding, represent a significant advancement in green synthesis by often eliminating the need for solvents. longdom.orgrsc.org These solvent-free approaches are not only environmentally friendly but also simplify the reaction work-up and purification processes. longdom.orgrsc.org Grinding reactions are typically carried out at room temperature, further reducing energy consumption. longdom.orgresearchgate.net This methodology has been successfully applied to the synthesis of azo dyes, demonstrating high efficiency and excellent conversion rates. longdom.orgresearchgate.net The mechanical force applied during grinding can facilitate the reaction between solid reactants, leading to the formation of the desired azo compounds. longdom.org This approach offers a simple, low-cost, and sustainable alternative to traditional solvent-based syntheses. longdom.orgresearchgate.net

Green Chemistry Principles in this compound Synthesis

The principles of green chemistry are increasingly influencing the synthesis of disperse dyes, aiming to reduce the environmental footprint of these widely used chemicals. researchgate.net Key areas of focus include the development of safer catalysts and the reduction or elimination of hazardous substances.

Development of Environmentally Benign Catalysis

A significant aspect of greening the synthesis of azo dyes involves replacing hazardous and corrosive acids and catalysts with more environmentally friendly alternatives. longdom.org Traditionally, strong acids like sulfuric and hydrochloric acid are used in diazotization reactions. nih.gov Recent research has explored the use of solid acid catalysts, which are often less corrosive, reusable, and easier to separate from the reaction mixture. nih.gov

One such example is the use of cation exchange resins like Amberlyst-15 as a heterogeneous acid catalyst for the diazotization step. nih.gov This approach avoids the use of strong mineral acids, and the catalyst can be recovered and reused multiple times, making the process more economical and sustainable. nih.gov Another innovative approach involves using kaolin-SO₃H nanoparticles as a green catalyst for the synthesis of aryl diazonium salts and their subsequent coupling to form azo dyes. oiccpress.comoiccpress.com This method can be performed in a solvent-free medium at room temperature, offering advantages such as short reaction times, easy purification, and high yields. oiccpress.comoiccpress.com These developments in catalysis are crucial for designing safer and more efficient synthetic routes for disperse dyes like this compound.

Utilization of Sustainable Solvents and Reagents

The chemical industry is increasingly adopting green chemistry principles to mitigate the environmental impact of manufacturing processes. For the synthesis of this compound and its analogues, this involves a shift away from traditional, often hazardous, solvents and reagents towards more sustainable alternatives. Research has focused on several key areas, including the use of water, supercritical fluids, ionic liquids, deep eutectic solvents, and solvent-free reaction conditions, often coupled with greener catalytic systems.

Green Solvents in Azo Dye Synthesis

The conventional synthesis of azo dyes frequently employs volatile organic compounds (VOCs) and strong acids or alkalis, which contribute to environmental pollution. researchgate.net The exploration of benign solvent systems is a critical step towards a more sustainable production model.

Water: As a non-toxic, non-flammable, and readily available solvent, water is an ideal medium for green synthesis. The primary challenge lies in the low aqueous solubility of many reactants used for disperse dye synthesis. To overcome this, researchers have developed catalytic systems that are effective in aqueous media. For instance, the use of Ferric hydrogensulfate [Fe(HSO4)3] has been shown to efficiently catalyze the diazotization and coupling reactions of various aromatic amines with 2-naphthol (B1666908) in water at room temperature, achieving high yields in short reaction times. researchgate.net While not specifically testing this compound, these findings are applicable to the synthesis of analogous azo dyes.

Supercritical Carbon Dioxide (scCO₂): Supercritical CO₂ is a highly promising green solvent for both dye synthesis and application. researchgate.netresearchgate.net It is non-toxic, non-flammable, and its solvent properties can be tuned by adjusting temperature and pressure. researchgate.netresearchgate.net After the process, the CO₂ can be easily recovered by depressurization, leaving no solvent residue. This eliminates the need for water-intensive dyeing processes and the subsequent treatment of contaminated wastewater. ijcea.org Studies have specifically investigated the solubility and dyeing behavior of this compound and other disperse dyes in scCO₂, confirming its viability as a medium for the waterless coloration of synthetic fibers like polyester. ijcea.orgcolab.ws

Ionic Liquids (ILs) and Deep Eutectic Solvents (DESs): Ionic liquids are salts with low melting points that are considered green solvents due to their negligible vapor pressure, which reduces air pollution. psu.edurepositorioinstitucional.mx They can act as both the solvent and catalyst in chemical reactions. Functionalized ionic liquids, such as those containing a nitrite anion, have been used as a convenient nitrosonium source for the diazotization of anilines and subsequent azo-coupling, leading to excellent yields under mild conditions. psu.edu

Deep eutectic solvents (DESs), which are mixtures of hydrogen bond donors and acceptors, share many of the green properties of ILs but are often cheaper, less toxic, and more biodegradable. ikm.org.mynih.gov DESs composed of natural compounds like choline (B1196258) chloride and urea (B33335) have been explored for various applications, including as media for the synthesis of metal-organic frameworks used in azo dye degradation and as modifiers for adsorbents to remove dyes from wastewater. nih.govresearchgate.netmdpi.com Their application as a direct solvent for azo dye synthesis is an active area of research. ikm.org.my

Sustainable Reagents and Solvent-Free Methodologies

Replacing hazardous reagents and eliminating solvents altogether are key strategies in greening the synthesis of this compound and its analogues.

Solid Acid Catalysts and Solvent-Free Grinding: A significant advancement is the move towards solvent-free synthesis. researchgate.net Mechanochemical methods, such as grinding reactants together, have proven effective. rsc.org These reactions are often facilitated by solid acid catalysts, which are more environmentally friendly than traditional strong liquid acids. For example, p-toluenesulfonic acid has been used as a catalyst for diazotization and coupling reactions by grinding, completely avoiding the use of toxic solvents. Similarly, nano silica (B1680970) supported boron trifluoride (nano BF₃·SiO₂) has been used as a highly efficient and reusable solid acid for the solvent-free synthesis of azo dyes at room temperature. tandfonline.com This method not only simplifies the process but also enhances the stability of the intermediate diazonium salts. tandfonline.com

Table 1: Comparison of Catalysts for Azo Dye Synthesis via Solvent-Free Grinding (Model Reaction: 4-chloroaniline (B138754) with 1-naphthol)

Entry	Catalyst	Catalyst Amount (mol%)	Time (min)	Yield (%)	Reference
1	p-TsOH	15	10	85	tandfonline.com
2	H₂SO₄	15	15	60	tandfonline.com
3	Nano BF₃·SiO₂	10	5	88	tandfonline.com
4	Nano BF₃·SiO₂	15	5	95	tandfonline.com
5	Nano BF₃·SiO₂	20	5	93	tandfonline.com

This interactive table summarizes the efficiency of different acid catalysts in a model solvent-free azo dye synthesis. The data demonstrates that nano BF₃·SiO₂ provides the highest yield in the shortest time.

Energy-Intensive Green Techniques: Other green methodologies focus on alternative energy sources to drive reactions, reducing reaction times and often the need for harsh conditions.

Microwave-Assisted Synthesis: Microwave irradiation can dramatically accelerate organic reactions, leading to higher yields in shorter times and often reducing solvent usage. acs.org This technique has been successfully applied to the synthesis of various disperse dyes.

Ultrasonic-Assisted Synthesis: Sonication, the use of ultrasound energy, can enhance reaction rates through acoustic cavitation. sci-hub.se Comparative studies have shown that the sonochemical synthesis of azo dyes is significantly more energy-efficient than conventional heating methods. sci-hub.se

Table 2: Energy Efficiency Comparison for Azo Dye Synthesis

Dye Structure	Method	Time (min)	Yield (%)	Energy Efficiency (%)	Reference
N,N-dimethyl-4-(phenyldiazenyl)aniline	Conventional	120	82.5	11.2	sci-hub.se
N,N-dimethyl-4-(phenyldiazenyl)aniline	Ultrasound	10	84.6	88.5	sci-hub.se
N,N-diethyl-4-((4-nitrophenyl)diazenyl)aniline	Conventional	180	81.4	8.5	sci-hub.se
N,N-diethyl-4-((4-nitrophenyl)diazenyl)aniline	Ultrasound	15	83.2	89.1	sci-hub.se

This interactive table highlights the significant improvement in reaction time and energy efficiency when using ultrasound-assisted methods compared to conventional synthesis for model azo dyes.

By integrating these sustainable solvents and innovative reagents and techniques, the synthesis of this compound and its analogues can be aligned with the principles of green chemistry, minimizing waste, reducing energy consumption, and eliminating the use of hazardous substances.

Environmental Dynamics and Degradation Mechanisms of Disperse Red 134

Environmental Fate and Persistence Studies

Azo dyes, including Disperse Red 134, are designed for high chemical and photolytic stability to be effective for their intended use, which contributes to their persistence in the environment. canada.ca Generally, these dyes are considered non-degradable under typical aerobic environmental conditions. canada.ca Due to the challenges in detecting and quantifying different classes of dyes at trace levels in environmental samples, comprehensive knowledge of their environmental occurrence, persistence, and fate is limited. canada.ca

When released into aquatic environments, disperse dyes like this compound, which have low water solubility, are not likely to remain in the water column but are expected to adsorb to sediment and sludge. scbt.comcanada.ca It is anticipated that a significant portion of these substances will settle in sediment, where they may undergo reductive degradation under anaerobic conditions. canada.ca The complex chemical structure of azo dyes contributes to their general resistance to biodegradation. mdpi.com Their persistence is also influenced by factors such as the presence of halogen and other chemical substitutions on the aromatic rings. ijrrjournal.com

Studies on analogous azo disperse dyes indicate that they are not expected to degrade rapidly in water, soil, and sediment under aerobic conditions. canada.ca However, under anaerobic conditions, such as those found in buried aquatic sediments, some azo disperse dyes have been shown to degrade more rapidly through the cleavage of their azo bonds. canada.ca

Abiotic Degradation Pathways

Abiotic degradation processes, such as photodegradation and hydrolysis, are important mechanisms that can contribute to the breakdown of synthetic dyes in the environment. scbt.com

Photodegradation Kinetics and Mechanisms

Photodegradation, or photolysis, involves the breakdown of chemical compounds by light. For dyes, this process is influenced by the intensity and wavelength of the light source, as well as the presence of other substances in the environment. uva.nl

The rate and efficiency of photodegradation are directly affected by the light's characteristics. Higher light intensities generally lead to accelerated reaction rates because more photons are introduced into the system. uva.nl Similarly, shorter wavelengths of light, which carry higher energy, can lead to increased photodegradation efficiencies. uva.nl For a photodegradation reaction to occur, the absorption spectrum of the dye or a photosensitizer must overlap with the spectrum of the light source. uva.nl

In photocatalytic systems, an increase in dye concentration can lead to reduced photodegradation efficiency as it may limit light penetration to the catalyst's surface. mdpi.com The kinetics of photodegradation for some disperse dyes have been observed to follow first-order kinetics. scholarsresearchlibrary.com For instance, a study on the photocatalytic degradation of a similar disperse dye, Coralene Dark Red 2B, found that the process followed first-order kinetics. scholarsresearchlibrary.com

Table 1: Factors Influencing Photodegradation

Factor	Influence on Photodegradation	Reference
Light Intensity	Higher intensity generally increases degradation rate.	uva.nl
Light Wavelength	Shorter wavelengths (higher energy) can increase efficiency.	uva.nl
Dye Concentration	Increased concentration can decrease efficiency in photocatalytic systems.	mdpi.com
Catalyst Amount	Increased amount can enhance degradation up to a certain point.	mdpi.com

Humic substances, which are natural organic materials present in soil and water, can play a significant role in the photodegradation of azo dyes. canada.canih.gov These substances can act as photosensitizers, absorbing light and transferring the energy to the dye molecules, thereby accelerating their decomposition. canada.caresearchgate.net The presence of humic and fulvic acids, components of humic substances, can influence the formation of reactive oxygen species under the influence of sunlight, which can intensify the abiotic photodegradation of pollutants. nih.govresearchgate.net

Influence of Light Spectra and Intensity

Biotic Degradation Pathways

Biotic degradation involves the breakdown of organic compounds by living organisms, primarily microorganisms. nih.gov The complex structure of azo dyes like this compound makes them generally resistant to aerobic biodegradation. mdpi.comtandfonline.com

The primary mechanism of bacterial degradation of azo dyes is the enzymatic cleavage of the azo bond (-N=N-). frontiersin.orgnih.gov This process, often carried out by enzymes called azoreductases, leads to the formation of aromatic amines. frontiersin.orgnih.gov This initial step typically occurs under anaerobic (oxygen-free) or microaerophilic (low oxygen) conditions. frontiersin.org The resulting aromatic amines may be more toxic than the parent dye compound. tandfonline.comfrontiersin.org

Subsequent degradation of these aromatic amines often requires aerobic (oxygen-rich) conditions, where enzymes like mono- and dioxygenases can break down the aromatic rings. akjournals.com Therefore, a sequential anaerobic-aerobic process is often necessary for the complete mineralization of azo dyes. nih.gov

Several microorganisms have been identified for their ability to decolorize and degrade azo dyes, including bacteria, fungi, and algae. nih.gov Bacterial consortia, or mixed microbial communities, have been shown to be more effective in degrading dyes than individual strains due to synergistic metabolic activities. medcraveonline.com For example, a bacterial consortium was used to degrade Disperse Red 1 in an aerobic reactor, achieving an 80% discoloration rate. researchgate.net Fungi, particularly brown rot fungi, have also demonstrated the ability to degrade disperse dyes through the action of extracellular enzymes like lignin (B12514952) peroxidase. researchgate.net

Table 2: Microbial Degradation of Azo Dyes

Organism Type	Key Enzymes	Degradation Conditions	Products	Reference
Bacteria	Azoreductases, Laccases, Peroxidases	Anaerobic (initial cleavage), Aerobic (amine degradation)	Aromatic amines, further mineralized products	frontiersin.orgnih.govakjournals.com
Fungi	Lignin Peroxidase, Laccase	Aerobic	Degraded dye components	researchgate.nettandfonline.com
Algae	Various enzymes	Aerobic	Aromatic amines and simpler organic compounds	nih.gov
Microbial Consortia	Synergistic enzyme action	Sequential Anaerobic/Aerobic	More complete mineralization	medcraveonline.com

The degradation of this compound and similar dyes is a complex process influenced by a combination of environmental factors and microbial activities. While these dyes are designed for stability, both abiotic and biotic pathways contribute to their eventual breakdown in the environment.

Microbial Biodegradation Mechanisms

Microorganisms, including bacteria and fungi, play a pivotal role in the breakdown of this compound. frontiersin.org The primary mechanisms involved are biosorption and enzymatic degradation, with the latter being crucial for the complete mineralization of the dye. frontiersin.orgnih.gov

Bacterial Consortium Studies and Azo Bond Cleavage

Bacterial consortia have demonstrated notable efficacy in degrading azo dyes like this compound. medcraveonline.com The synergistic action of different bacterial species within a consortium allows for a more complete breakdown of the dye molecule and its subsequent metabolites, such as potentially harmful aromatic amines. medcraveonline.comtandfonline.com The initial and most critical step in the bacterial degradation of azo dyes is the reductive cleavage of the azo bond (–N=N–). frontiersin.orgnih.gov This process is typically carried out by enzymes known as azoreductases and often occurs under anaerobic or microaerophilic conditions, leading to the formation of colorless aromatic amines. tandfonline.commdpi.com

Studies on bacterial consortia have shown that they can be more effective than individual strains. For instance, a consortium of aerobic and anaerobic bacteria was used to study the degradation of Disperse Red 1, a structurally similar azo dye. The process began with the cleavage of the azo bond, and subsequent degradation of the resulting intermediates was observed. researchgate.net The advantage of using a consortium lies in the ability of different strains to attack the dye molecule at various points or to metabolize the byproducts generated by other members of the consortium. medcraveonline.com

Stage	Key Process	Result
Anaerobic Stage	Reductive cleavage of the azo bond by bacterial enzymes.	Formation of colorless aromatic amines. mdpi.comresearchgate.net
Aerobic Stage	Mineralization of aromatic amines and degradation of residual organic compounds.	Breakdown into simpler, less harmful substances. tandfonline.comresearchgate.net

Fungal Remediation Capabilities (e.g., White-Rot Fungi)

White-rot fungi are particularly effective in the degradation of complex organic pollutants, including synthetic dyes like this compound. mdpi.comnih.gov These fungi produce powerful, non-specific extracellular ligninolytic enzymes, such as laccases, manganese peroxidases (MnP), and lignin peroxidases (LiP). mdpi.comscielo.bruga.edu These enzymes are capable of oxidizing a wide range of recalcitrant compounds. scielo.br

Research has shown that white-rot fungi can decolorize and degrade disperse dyes. For example, Pleurotus ostreatus exhibited a 73.13% decolorization efficiency for a Disperse Red dye after 168 hours of cultivation. mdpi.com Another study highlighted that Phanerochaete chrysosporium is especially effective in removing disperse dyes. koreascience.kr The degradation process by white-rot fungi involves both biosorption of the dye onto the fungal mycelium and enzymatic breakdown. nih.govmdpi.com

Fungus	Enzyme System	Efficacy
Pleurotus ostreatus	Ligninolytic enzymes	73.13% decolorization of Disperse Red. mdpi.com
Phanerochaete chrysosporium	Ligninolytic enzymes (LiP, MnP)	Highly effective on disperse dyes. koreascience.kr
Trametes versicolor	Laccase, MnP	Effective on various dye types. nih.goviwaponline.com

Enzymatic Degradation Pathways (e.g., Azoreductase)

The enzymatic degradation of this compound hinges on the action of specific enzymes that catalyze the breakdown of the dye's chromophoric structure. Azoreductases are the key enzymes responsible for initiating the degradation of azo dyes. frontiersin.orgmdpi.com These enzymes catalyze the reductive cleavage of the azo bond, a crucial step in the decolorization process. frontiersin.orgacs.org This reaction requires electron donors, such as NADH or FADH, to transfer electrons to the azo dye, leading to the breaking of the –N=N– bond. mdpi.comtandfonline.com

Azoreductases can be found in a variety of microorganisms and function under both anaerobic and, in some cases, aerobic conditions. medcraveonline.commdpi.com The products of this initial cleavage are aromatic amines, which can be further degraded by other enzymes like oxygenases, ultimately leading to the complete mineralization of the dye into carbon dioxide and water. tandfonline.comtandfonline.com

Adsorption and Sequestration Processes in Environmental Matrices

In addition to biodegradation, the fate of this compound in the environment is also governed by adsorption and sequestration processes. Adsorption involves the accumulation of the dye molecules onto the surface of solid materials. lidsen.com Various materials, both natural and synthetic, can act as adsorbents for disperse dyes.

The mechanisms of adsorption can include physical and chemical interactions. nih.govrsc.org These interactions are influenced by the properties of both the dye (adsorbate) and the adsorbent material, as well as environmental conditions like pH and temperature. rsc.org For Disperse Red 1, biosorption studies have indicated that the mechanism involves a combination of physical and chemical adsorption, with electrostatic attraction also playing a role. The primary binding sites were identified as amino groups and lipid fractions of the biomass. nih.gov

Activated carbon is a widely recognized and effective adsorbent for a variety of dyes due to its high surface area and porous structure. lidsen.comnih.gov However, other materials such as clays, zeolites, biopolymers, and agricultural wastes are also utilized as low-cost alternatives for dye removal. lidsen.com The efficiency of adsorption is often described by isotherm models, such as the Langmuir and Freundlich isotherms, which provide insights into the adsorption capacity and the nature of the interaction between the dye and the adsorbent. acs.org

Adsorbent Material	Adsorption Mechanism(s)	Key Features
Dead Bacterial Biomass	Physical and chemical adsorption, electrostatic attraction. nih.gov	Amino and lipid groups act as major binding sites. nih.gov
Activated Carbon	Physisorption, chemisorption. rsc.org	High surface area, well-developed micropores. nih.gov
Chitosan	Ion exchange, chemical grafting. nih.gov	Effective for various dye classes, can be modified to enhance properties. nih.gov
Multi-walled Carbon Nanotubes (MWCNTs)	van der Waals forces, dipole-dipole interactions, hydrogen bonding. rsc.org	High adsorption capacity for certain disperse dyes. rsc.org

Advanced Treatment Technologies for Disperse Red 134 in Effluents

Overview of Textile Dyeing Wastewater Treatment Challenges

The textile industry is a major contributor to water pollution, generating large volumes of wastewater characterized by high color, chemical oxygen demand (COD), total dissolved solids (TDS), and total suspended solids (TSS). mdpi.comresearchgate.netaustinpublishinggroup.com These effluents often contain a complex mixture of unreacted dyes, auxiliary chemicals, surfactants, and salts, with pH values that can range from highly acidic to alkaline. researchgate.net The discharge of such complex and hazardous wastewater without adequate treatment poses significant threats to the environment and public health. austinpublishinggroup.comiwaponline.com

A primary challenge in treating textile wastewater is the stability of the dyes themselves, which are designed to be resistant to light, oxidation, and washing. researchgate.net This inherent resistance makes them difficult to break down using conventional biological treatment methods. mdpi.comencyclopedia.pub Biological processes are often inefficient in completely removing certain dye classes, particularly those with complex structures or low biodegradability. mdpi.comencyclopedia.pub

Disperse dyes, including Disperse Red 134, present a unique set of challenges. These dyes are non-ionic and have very low water solubility. scribd.com This characteristic means that physical separation processes like simple sedimentation are not fully effective for their removal. scribd.com The partial solubility and recalcitrant nature of disperse dyes often necessitate the use of more advanced and powerful treatment methods to achieve effective degradation and decolorization. mdpi.comscribd.com Furthermore, some dyes, such as Disperse Red 13, and their degradation byproducts have been shown to have mutagenic potential, highlighting the critical need for treatment technologies that not only remove color but also mineralize the dye molecules into non-toxic compounds. nih.goviwaponline.comnih.gov

Chemical Oxidation Processes

Chemical oxidation processes are widely employed for the treatment of textile effluents due to their ability to degrade complex organic molecules like dyes. primescholars.com These methods can be more effective than biological treatments for recalcitrant compounds and can lead to significant reductions in both color and COD. mdpi.com

Advanced Oxidation Processes (AOPs) are a class of chemical treatments that rely on the in-situ generation of highly reactive and non-selective chemical species, primarily hydroxyl radicals (•OH). atlantis-press.comkyushu-u.ac.jp These radicals have a high oxidation potential (2.8 V) and can attack and mineralize a wide range of organic pollutants, including stubborn dye molecules, converting them into simpler, less harmful substances like carbon dioxide and water. nih.govbeilstein-journals.orgsci-hub.st AOPs are considered powerful, effective, and environmentally friendly technologies for treating toxic and non-biodegradable pollutants found in textile wastewater. Various AOPs exist, including Fenton processes, photocatalysis, and ozonation, which can be used alone or in combination to enhance treatment efficiency.

The Fenton process is a well-established AOP that utilizes a mixture of hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate powerful hydroxyl radicals. sci-hub.stsci-hub.seomu.edu.tr The reaction is most effective under acidic conditions, typically at a pH of around 3. omu.edu.trresearchgate.net At higher pH levels, the efficiency decreases due to the precipitation of iron as ferric hydroxide (B78521), which reduces the availability of free iron ions to catalyze the reaction. omu.edu.tr

The core of the Fenton reaction is the oxidation of Fe²⁺ to ferric ions (Fe³⁺) while splitting H₂O₂ to form a hydroxyl radical and a hydroxide ion. sci-hub.sejuniperpublishers.com The generated Fe³⁺ can then react with excess H₂O₂ in a slower, Fenton-like reaction to regenerate Fe²⁺, creating a catalytic cycle. omu.edu.tr This process has proven highly effective for the decolorization and mineralization of various dyes. sci-hub.stsci-hub.se In a comparative study on disperse dyes, the Fenton process demonstrated superior performance, achieving a colorless effluent with a residual COD of just 100 mg/dm³, outperforming ozonation and electrochemical oxidation under the tested conditions. nih.gov

Table 1: Comparison of Treatment Processes for Disperse Dyes

Treatment Process	Color Removal	COD Removal	Optimal Conditions	Reference
Fenton Process	>99% (colorless)	High (residual COD 100 mg/dm³)	pH 3, H₂O₂: 600 mg/dm³, Fe²⁺: 550 mg/dm³	nih.gov
Ozonation	~90%	~10%	Ozone dose 0.5 g/dm³	nih.gov
Electrochemical Oxidation	~90%	~79%	Acidic pH, Ti/Pt-Ir anode, 40 min	nih.gov

| Hypochlorite Oxidation | ~35% | Not specified | Dose of 6 g/dm³ | nih.gov |

This table is based on data from a comparative study on a mixture of disperse dyes.

Fenton-like reactions can also be induced by materials like pyrite (B73398) (FeS₂), which can generate H₂O₂ at its surface and provide the necessary iron ions for the reaction. beilstein-journals.org The use of pyrite nanoparticles has been shown to enhance the degradation of organic pollutants due to their large surface area, which provides more reactive sites. beilstein-journals.org

Photocatalysis is an AOP that uses a semiconductor catalyst and a light source (like UV or visible light) to generate electron-hole pairs. mdpi.com These charge carriers react with water and oxygen to produce reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻), which then degrade organic pollutants. kyushu-u.ac.jpmdpi.com

Covalent Organic Frameworks (COFs) have emerged as promising materials for photocatalysis due to their high porosity, large surface area, and tunable structures. mdpi.commdpi.compreprints.org These properties allow for efficient adsorption of dye molecules and effective light harvesting. mdpi.com Certain COFs, particularly those incorporating photoactive units like triazine or porphyrin, can act as efficient photocatalysts for the degradation of various dyes under visible light. mdpi.com

The mechanism involves the excitation of the COF material by light, leading to the generation of electrons and holes. These excited charges then initiate redox reactions that produce the ROS responsible for breaking down the complex structure of dyes like this compound into simpler, non-toxic molecules. mdpi.com Studies have shown that COF-based photocatalysts can achieve high degradation efficiencies for various organic dyes. mdpi.comresearchgate.net The efficiency of the process is influenced by factors such as the catalyst structure, pH, and the type of scavenger present, which can help identify the primary radical species responsible for degradation. mdpi.comresearchgate.net

Ozonation and electrochemical oxidation are two other prominent AOPs used for treating textile wastewater. researchgate.net

Ozonation involves the use of ozone (O₃), a powerful oxidizing agent (oxidation potential of 2.07 V), to break down dye molecules. atlantis-press.commdpi.com The reaction can occur directly through molecular ozone, especially under acidic conditions, or indirectly through the generation of hydroxyl radicals at higher pH values. mdpi.com Studies on disperse dyes have shown that ozonation can be very effective for color removal, achieving up to 90% decolorization. scribd.comnih.gov However, its effectiveness in reducing the total organic load, measured as COD, is often significantly lower, with removal efficiencies around 10%. scribd.comnih.gov This indicates that ozonation primarily breaks the chromophores responsible for color but may not lead to complete mineralization of the organic molecules. researchgate.net

Coagulation and flocculation are widely used physicochemical treatment processes for textile effluents. primescholars.comredalyc.org The process involves adding a coagulant (like aluminum or iron salts) to the wastewater, which destabilizes the colloidal dye particles. primescholars.comhu.edu.jo This is followed by slow mixing (flocculation) to promote the aggregation of these particles into larger flocs that can be easily removed by sedimentation or filtration. hu.edu.jo

This method is particularly relevant for disperse dyes, which exist as fine dispersions in water. scribd.com The choice of coagulant, pH, and dosage are critical parameters for achieving high removal efficiency. primescholars.comhu.edu.jo Iron salts, such as ferrous sulfate, have been identified as effective coagulants for color removal, often requiring a lower dose and producing less sludge compared to other options like alum. primescholars.com The process is highly pH-dependent; for instance, using iron salts in combination with lime at a high pH (10-11) can effectively remove suspended solids and color. primescholars.comhu.edu.jo

Natural coagulants, derived from plant materials like Alcea rosea (Hollyhock) mucilage, are also being explored as an environmentally friendly alternative. nih.gov Studies have shown that such natural coagulants can achieve significant removal of disperse dyes. For Disperse Red 60, a removal efficiency of 86% was achieved under optimal conditions (pH 11, temperature 60°C). nih.gov

Table 2: Coagulation Efficiency for Disperse Dyes

Coagulant	Dye Type	Removal Efficiency	Optimal pH	Reference
Ferrous Sulfate (FeSO₄)	Textile Effluent	~75% (Color)	11	hu.edu.jo
Alcea rosea mucilage	Disperse Red 60	86%	11	nih.gov

| Aluminum Sulfate | General Textile Effluent | 99.06% (Color), 93.12% (COD) | Not specified | redalyc.orgresearchgate.net |

This table provides examples of coagulation performance for different dye types and coagulants.

Advanced Oxidation Processes (AOPs) Applications

Photocatalytic Degradation Studies via Covalent Organic Frameworks

Biological Treatment and Bioremediation Systems

Biological treatment methods utilize microorganisms to break down and decolorize dye molecules. nih.gov These processes are considered cost-effective and environmentally friendly. medcraveonline.com

Sequential anaerobic-aerobic reactor systems have shown significant promise for treating textile wastewater containing azo dyes like Disperse Red 1. researchgate.net In such a system, the initial anaerobic stage is responsible for the reductive cleavage of the azo bond, leading to the decolorization of the wastewater. researchgate.net This is then followed by an aerobic stage which further degrades the resulting aromatic amines and other organic residues. researchgate.net

Research on a pilot scale anaerobic-aerobic reactor using a bacterial consortium to degrade Disperse Red 1 demonstrated high efficiency. researchgate.net The anaerobic phase achieved approximately 80% azoreduction within 72 hours, which increased to 100% after the subsequent aerobic treatment. researchgate.net Another study investigating the degradation of Disperse Red using a rhizosphere bacterial consortium in a dual-chamber anoxic-oxic system reported a final decolorization of 98.47%. hspublishing.org The process started with an anaerobic cycle achieving 71.95% decolorization, followed by an aerobic cycle that increased degradation to 90.51%. hspublishing.org A second anaerobic cycle pushed the degradation to 94.78%, with the final aerobic stage reaching the maximum decolorization. hspublishing.org

Fungal species, particularly various strains of Aspergillus, have also been studied for their ability to decolorize Disperse Red 1. nih.gov Under optimal conditions (30-35 °C, pH 7, with glucose and ammonium (B1175870) sulphate as carbon and nitrogen sources), strains of A. flavus, A. fumigatus, A. niger, and A. terreus achieved over 86% decolorization of Disperse Red 1 at an initial concentration of 100 mg/L. nih.gov

Table 1: Performance of Aerobic and Anaerobic Systems for Disperse Dye Removal

Treatment System	Target Dye	Key Findings	Efficiency	Citation
Anaerobic-Aerobic Reactor	Disperse Red 1	Sequential treatment resulted in complete decolorization.	~80% in anaerobic phase, 100% after aerobic phase.	researchgate.net
Anoxic-Oxic Chamber	Disperse Red	Alternating anaerobic-aerobic conditions significantly enhanced degradation.	98.47% final decolorization.	hspublishing.org
Fungal Bioremediation	Disperse Red 1	Aspergillus strains effectively degraded the dye.	>86% decolorization.	nih.gov

Combining biological treatment with chemical processes, such as advanced oxidation processes (AOPs), can enhance the degradation of recalcitrant dyes. atlantis-press.com AOPs generate highly reactive hydroxyl radicals that can oxidize complex organic molecules. These processes can be used as a pre-treatment to increase the biodegradability of the effluent before it enters a biological reactor or as a post-treatment to remove any remaining color and toxicity. mdpi.com

Electrochemical treatment using sacrificial iron electrodes is another effective method that can be integrated with biological systems. This technique has been shown to remove organic compounds and reduce the toxicity of disperse dye effluents, making subsequent biological treatment more effective or allowing for the reuse of the treated water. p2infohouse.org

Aerobic and Anaerobic Reactor Configurations

Separation and Adsorption Technologies for Effluent Decolorization

Separation and adsorption technologies are physical methods that are widely used for the removal of dyes from wastewater. researchgate.netresearchgate.net

Membrane filtration technologies such as ultrafiltration (UF), nanofiltration (NF), and reverse osmosis (RO) are effective in separating water-insoluble dyes like disperse dyes from effluents. nih.govrsc.org Ultrafiltration is particularly used for the separation and recycling of disperse dyes. nih.gov Studies have shown that reverse osmosis membranes can achieve over 95% removal efficiency for disperse dyes. researchgate.net

However, a major drawback of membrane technologies is membrane fouling, where the pores of the membrane get blocked, reducing the filtration efficiency and requiring regular cleaning or replacement. rsc.org Despite this, membrane filtration is considered a promising technology due to its potential for continuous operation and reduced chemical usage. iwaponline.com Research on the treatment of various dye classes, including disperse dyes, using a spiral-wound NF membrane showed approximately 100% removal of Chemical Oxygen Demand (COD) for Disperse Red dye. frontiersin.org

Table 2: Efficiency of Membrane Filtration for Disperse Dye Removal

Membrane Type	Target Dye	Removal Efficiency	Citation
Reverse Osmosis (RO)	Disperse Dyes	>95%	researchgate.net
Nanofiltration (NF)	Disperse Red	~100% COD removal	frontiersin.org
Ultrafiltration (UF)	Disperse Dyes	Effective for separation and recycling	nih.gov

Adsorption is a widely used and effective method for decolorizing textile effluents. nih.gov The process involves the transfer of dye molecules from the liquid phase to the surface of a solid adsorbent. rsc.org

Activated Carbon: Commercial activated carbon is a well-established adsorbent for various dyes, including disperse dyes. researchgate.net Studies on the adsorption of C.I. Disperse Red 60 onto powdered activated carbon (PAC) showed that equilibrium for COD removal was reached rapidly, and efficiency increased with smaller particle sizes. rshanthini.com A comparative study on the removal of Disperse Red 9 found that while both phosphoric acid-activated carbon (PAC) and a polypyrrole polymer composite (PPC) were effective, the PPC showed a higher adsorption capacity. ijrdo.org The Langmuir adsorption capacity for PAC increased from 7.48 to 9.41 mg/g as the temperature rose from 30°C to 40°C. ijrdo.org

Olive Pomace: Olive pomace, an agricultural waste from olive oil production, has emerged as a promising, low-cost biosorbent for dye removal. mdpi.comresearchgate.net Research has demonstrated its excellent performance in adsorbing and recovering industrial dyes like Disperse Red. mdpi.comresearchgate.net The adsorption efficiency is influenced by factors such as contact time, adsorbent dosage, pH, and temperature. researchgate.net Studies using powdered olive pomace showed a high removal percentage for Disperse Red, with increased adsorbent dosages leading to shorter contact times for effective dye removal. mdpi.com For instance, using powdered olive pomace, a 99% removal of a similar disperse dye was achieved in just 40 minutes with a low adsorbent amount. mdpi.com The potential of olive pomace and its derived biochar as effective bioadsorbents for textile dyes has been noted in several studies. mdpi.comuniba.it

Table 3: Comparison of Adsorbents for Disperse Red Removal

Adsorbent	Target Dye	Adsorption Capacity (q_max) / Removal Efficiency	Key Findings	Citation
Activated Carbon (PAC)	Disperse Red 9	9.41 mg/g at 40°C	Adsorption is endothermic; follows second-order kinetics.	ijrdo.org
Polypyrrole Polymer Composite (PPC)	Disperse Red 9	11.73 mg/g at 40°C	Higher adsorption capacity compared to PAC.	ijrdo.org
Olive Pomace (Powdered)	Disperse Red	High removal percentage	Efficiency increases with adsorbent dosage and powdered form.	mdpi.comresearchgate.net

Spectroscopic Characterization and Analytical Methodologies for Disperse Red 134 Research

Chromatographic Separation Techniques

Chromatography is a fundamental tool for isolating Disperse Red 134 from complex mixtures and for analyzing its degradation products. Both high-performance liquid chromatography and gas chromatography are extensively utilized.

High-performance liquid chromatography (HPLC) is a cornerstone technique for the analysis of disperse dyes like this compound. waters.commeasurlabs.com Its versatility is enhanced by coupling it with various detectors, such as Diode Array Detectors (DAD), Photodiode Array Detectors (PDA), and Mass Spectrometry (MS), which provide comprehensive data for identification and quantification. nih.govacs.orgmdpi.com

HPLC methods are sensitive enough to analyze dyes on single textile fibers, making them invaluable for forensic applications. nih.gov The use of a PDA detector allows for the simultaneous measurement of absorbance across a wide range of wavelengths, providing a complete UV-Vis spectrum of the eluting compounds. measurlabs.com This is particularly useful for identifying unknown impurities and confirming the purity of dye standards. waters.com For instance, a study on various disperse dyes utilized an HPLC system with a PDA detector to separate and identify components in dye mixtures. mdpi.com

The coupling of HPLC with mass spectrometry (HPLC-MS) offers even greater specificity and sensitivity. acs.org This combination allows for the determination of the molecular weight of the separated compounds, which is a critical piece of information for their definitive identification. nih.gov An HPLC-DAD-MS method has been successfully developed for the analysis of a wide range of textile dyes, including disperse dyes, demonstrating high mass accuracy and stable absorbance spectra over extended periods. nih.gov

A typical HPLC analysis of disperse dyes might employ a C18 column and a gradient elution program with a mobile phase consisting of acetonitrile (B52724) and an aqueous buffer. mdpi.com The detection wavelength is selected based on the maximum absorbance of the dye, which for red dyes is often in the 400-550 nm range. researchgate.net

Table 1: HPLC Methods for Disperse Dye Analysis

Parameter	Method 1	Method 2
Column	XBridge C18, 2.1 x 150 mm, 5.0-µm	ODS-A C18
Mobile Phase	Acetonitrile and aqueous buffer	Acetonitrile and 50 mM ammonium (B1175870) acetate
Detector(s)	PDA and QDa MS	PDA
Application	Analysis of nine disperse dye standards	Determination of synthetic dyes in herbal medicines
Reference	waters.com	mdpi.com

Gas chromatography-mass spectrometry (GC/MS) is a powerful technique for identifying the volatile and semi-volatile organic compounds that are formed during the degradation of this compound. Due to the low volatility of the parent dye, GC/MS is not typically used for its direct analysis but is instrumental in characterizing its breakdown products. epa.gov

Studies on the degradation of similar azo dyes have successfully used GC/MS to identify a variety of low molecular weight compounds. researchgate.netasianpubs.org For example, the degradation of Disperse Red 3B, another anthraquinone (B42736) dye, by a microbial consortium resulted in the formation of compounds such as o-xylene, acetone, and diisobutyl phthalate, which were identified by GC/MS. researchgate.net In another study, the reduction of Disperse Red 1 produced aniline (B41778) and 1,4-diaminobenzene, which were identified using GC/MS after a chemical reduction step. epa.gov

The process often involves extracting the degradation products from an aqueous solution using a suitable organic solvent before injecting them into the GC/MS system. The separated compounds are then identified by comparing their mass spectra with those in a reference library. The identification of these degradation products is crucial for assessing the environmental impact and potential toxicity of the dye degradation process. nih.gov For instance, the oxidation and reduction products of Disperse Red 13 were identified using GC/MS, revealing the formation of several potentially harmful aromatic amines. nih.gov

Table 2: Identified Degradation Products of Similar Azo Dyes by GC/MS

Original Dye	Degradation Method	Identified Products	Reference
Disperse Red 3B	Microbial Consortium	o-xylene, acetone, diisobutyl phthalate, guaiacol, 4-hydroxy-2-butanone	researchgate.net
Disperse Red 1	Chemical Reduction	Aniline, 1,4-diaminobenzene	epa.gov
Disperse Red 13	Oxidation/Reduction	2-chloro-4-nitro-benzamine, 4-nitro-benzamine, 2-(ethylphenylamine)-ethanol	nih.gov
Methyl Orange	Biodegradation	N,N-dimethylbenzyl-1,4-diamine, sulfonamide, 1,4-diaminobenzene	acs.org

High-Performance Liquid Chromatography (HPLC) Applications with Various Detectors (e.g., DAD, PDA, MS)

Spectrophotometric Analysis

Spectrophotometry, particularly in the ultraviolet-visible range, is a fundamental technique for the quantitative analysis and reaction monitoring of this compound.

UV-Visible (UV-Vis) spectroscopy is a widely used method for monitoring the concentration of this compound in solution and for tracking the progress of degradation or other chemical reactions. researchgate.netnih.gov The technique is based on the principle that the dye molecule absorbs light at specific wavelengths in the UV and visible regions of the electromagnetic spectrum. aatbio.com

The UV-Vis spectrum of a disperse red dye typically shows a characteristic absorption band in the visible range, often between 390 and 550 nm, which is responsible for its color. researchgate.net The intensity of this absorption band is directly proportional to the concentration of the dye in the solution, a relationship described by the Beer-Lambert law. This allows for the quantification of the dye. For example, a study on Disperse Red 1 developed a spectrophotometric method for its determination in water, with a limit of detection of 2.47 × 10⁻⁶ mol L⁻¹. researchgate.net

UV-Vis spectroscopy is also invaluable for monitoring the decolorization of dye solutions during degradation processes. asianpubs.org By recording the UV-Vis spectra at different time intervals, the decrease in the absorbance at the maximum wavelength (λmax) can be used to calculate the percentage of dye removal. nih.gov For instance, the degradation of Disperse Red F3BS was monitored using UV-Vis spectrophotometry, which showed a decrease in absorbance over time, indicating the breakdown of the dye molecule. asianpubs.org

Table 3: UV-Visible Spectroscopic Data for Disperse Red Dyes

Dye	λmax (nm)	Solvent/Medium	Application	Reference
Disperse Red 13	206	Not specified	General characterization	aatbio.com
Disperse Red 1	406	Aqueous with dispersant	Quantification in water	researchgate.net
Disperse Red F3BS	Not specified	Aqueous	Degradation monitoring	asianpubs.org

Fluorescence spectroscopy is a sensitive technique that can provide insights into the electronic structure and environment of fluorescent molecules. While many disperse dyes are known for their color, some also exhibit fluorescence. This property can be exploited in various functional studies. nih.gov

The fluorescence properties of a dye, such as its emission spectrum and quantum yield, are highly dependent on its molecular structure and its immediate environment, including solvent polarity and viscosity. nih.govresearchgate.net For example, studies on red-absorbing fluorescent dyes have shown that their fluorescence quantum yield can be influenced by the polarity of the surrounding medium. nih.gov

In the context of this compound, fluorescence spectroscopy could be used to study its interaction with other molecules or materials. For instance, changes in the fluorescence emission of the dye upon binding to a substrate can provide information about the binding mechanism and the nature of the binding site. nih.gov While specific fluorescence studies on this compound are not widely reported in the provided search results, the principles of fluorescence spectroscopy are applicable. Studies on other red fluorescent dyes have utilized this technique to investigate their photophysical properties under various conditions. nih.govnih.gov For instance, fluorescence correlation spectroscopy (FCS) has been used to study the light-driven dynamics between bright and dark states of red fluorescent proteins. nih.gov

UV-Visible Spectroscopy for Reaction Monitoring and Quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy for Advanced Structural Elucidation (e.g., 1H NMR, 13C NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the detailed structural elucidation of organic molecules, including this compound. mdpi.comscispace.com By providing information about the chemical environment of individual atoms (primarily hydrogen and carbon), NMR allows for the confirmation of the dye's molecular structure and the identification of its isomers and degradation products. stanford.eduipb.ptrsc.org

¹H NMR (proton NMR) provides information about the number and types of hydrogen atoms in a molecule, as well as their connectivity. libretexts.org The chemical shift of a proton is influenced by its electronic environment, and the splitting pattern of a signal (multiplicity) reveals the number of neighboring protons.

¹³C NMR provides information about the carbon skeleton of the molecule. libretexts.org Each unique carbon atom in the structure gives a distinct signal in the spectrum. The chemical shift of a carbon atom depends on its hybridization and the nature of the atoms attached to it.

For example, a study on a polymorphic azo dye used ¹H and ¹³C NMR to identify the presence of two coexisting conformers in solution and in the solid state. scispace.com The ¹H NMR spectrum showed two distinct sets of proton resonances, indicating the presence of two different forms of the molecule in equilibrium. scispace.com

Table 4: Representative NMR Data for Azo Dye Structures

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Reference
¹H	8.52 and 8.56	Singlet	Methynic group (4'-CH) of thiazole (B1198619) ring (two conformers)	scispace.com
¹³C	144.3 and 144.7	-	Methynic group (4'-CH) of thiazole ring (two conformers)	scispace.com

Table 5: List of Compound Names

Compound Name
This compound
Acetonitrile
Acetone
Aniline
1,4-diaminobenzene
2-chloro-4-nitro-benzamine
4-nitro-benzamine
2-(ethylphenylamine)-ethanol
o-xylene
diisobutyl phthalate
guaiacol
4-hydroxy-2-butanone
N,N-dimethylbenzyl-1,4-diamine
sulfonamide
Disperse Red 3B
Disperse Red 1
Disperse Red 13
Disperse Red F3BS
Methyl Orange

Mass Spectrometry Techniques for Mechanistic Studies

Mass spectrometry (MS) has emerged as an indispensable analytical tool for the structural elucidation and mechanistic investigation of synthetic dyes like this compound. Due to the non-ionic but polar nature of disperse dyes, they are highly amenable to analysis by soft ionization techniques, which can transfer the intact molecule into the gas phase for mass analysis. nih.govmdpi.com These methodologies are crucial for identifying the dye, characterizing its degradation products, and understanding its behavior in various chemical and biological systems. The coupling of liquid chromatography (LC) with mass spectrometry (LC-MS) is particularly powerful, allowing for the separation of complex mixtures prior to detection and fragmentation, which is essential when analyzing dyes extracted from materials like textiles or from environmental samples. manuallib.comnih.govlcms.cz

Electrospray Ionization Mass Spectrometry (ESI-MS)

Electrospray ionization (ESI) is a soft ionization technique widely used for the analysis of polar, non-volatile, and thermally labile compounds such as disperse dyes. In the context of this compound (Molecular Formula: C₂₁H₂₁N₅O₆, Molecular Weight: 439.42 g/mol ), ESI-MS is typically performed in the positive ion mode. mdpi.comepa.gov

The mechanism involves dissolving the analyte in a polar solvent and pumping it through a fine, heated capillary to which a high voltage is applied. This process generates an aerosol of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase. For azo dyes like this compound, ionization is facilitated by the presence of basic nitrogen atoms, which can readily accept a proton. epa.gov

In positive-ion ESI-MS, this compound is expected to be primarily detected as the protonated molecule, [M+H]⁺. Given its molecular weight of 439.42, this would correspond to a mass-to-charge ratio (m/z) of approximately 440.42. The high sensitivity and specificity of ESI-MS make it an excellent technique for detecting trace amounts of the dye.

Tandem Mass Spectrometry (MS/MS) for Fragmentation and Pathway Analysis

While ESI-MS is excellent for determining the molecular weight of an intact compound, tandem mass spectrometry (MS/MS) is required to elicit structural information. epa.gov This technique involves the selection of a specific precursor ion (in this case, the [M+H]⁺ ion of this compound at m/z 440.42) and subjecting it to fragmentation, typically through collision-induced dissociation (CID). In CID, the selected ion is accelerated and collided with an inert gas (such as argon or nitrogen), causing it to break apart into smaller product ions. The resulting mass spectrum of these fragments provides a molecular fingerprint that can be used to confirm the structure of the original molecule or to identify its metabolites and degradation products. nih.govmdpi.com

For azo dyes, the most characteristic fragmentation pathway involves the cleavage of the azo bond (–N=N–). epa.gov Based on the known structure of this compound, which is synthesized from the diazotization of 2-cyano-4-nitroaniline and coupling with an N,N-bis(3-methoxy-3-oxopropyl)aniline derivative, specific fragmentation patterns can be predicted. worlddyevariety.com The cleavage of the azo bond would be expected to yield two primary fragment ions corresponding to the original amine components. Other common fragmentation patterns include the loss of substituent groups from the aromatic rings.

These fragmentation pathways are critical for mechanistic studies, such as investigating the biodegradation or photodegradation of the dye. By identifying the intermediate products through their unique MS/MS spectra, researchers can reconstruct the entire degradation pathway, providing insight into the environmental fate and potential toxicity of the compound and its byproducts.

Data Tables

The following tables provide predicted mass spectrometry data for this compound based on its chemical structure and established fragmentation principles for azo dyes, along with a list of chemical compounds mentioned in this article.

Table 1: Predicted ESI-MS and MS/MS Fragmentation Data for this compound

Ion Type	Predicted m/z	Description
Precursor Ion	440.42	Protonated molecule [M+H]⁺
Fragment Ion 1	148.03	Product of azo bond cleavage, corresponding to the 2-cyano-4-nitroaniline moiety
Fragment Ion 2	293.15	Product of azo bond cleavage, corresponding to the N,N-bis(3-methoxy-3-oxopropyl)aniline moiety
Fragment Ion 3	353.16	Loss of a methoxy (B1213986) group (-OCH₃) and subsequent rearrangement from the parent ion

Table 2: Chemical Compounds Mentioned in the Article

Compound Name	Molecular Formula
This compound	C₂₁H₂₁N₅O₆
2-Cyano-4-nitroaniline	C₇H₅N₃O₂
N,N-bis(3-methoxy-3-oxopropyl)benzenamine	C₁₄H₁₉NO₄
Argon	Ar

Theoretical and Computational Investigations of Disperse Red 134

Quantum Chemical Calculations

Quantum chemical calculations have been instrumental in elucidating the electronic structure, reactivity, and photochemical behavior of azo dyes like Disperse Red 134.

Density Functional Theory (DFT) Applications in Electronic Structure and Reactivity

Density Functional Theory (DFT) is a powerful computational method for investigating the electronic properties of molecules. numberanalytics.comscispace.com DFT studies on disperse dyes help in understanding their structure-property relationships. For instance, calculations can predict geometric parameters, vibrational frequencies, and electronic absorption spectra, which often show good agreement with experimental data. researchgate.net

Key reactivity indices derived from DFT, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), chemical potential (μ), hardness (η), and electrophilicity (ω), provide insights into the dye's reactivity. mdpi.comnih.gov For example, a smaller HOMO-LUMO gap generally indicates higher reactivity. researchgate.net These calculations can determine whether a molecule will act as a good electron donor or acceptor, which is crucial for understanding its interaction with other molecules and its degradation pathways. researchgate.net DFT has been widely applied to study the reaction mechanisms of organic compounds, including the identification of transition states and intermediates on the potential energy surface. numberanalytics.com

Table 1: Key Reactivity Indices from DFT Calculations

Reactivity Index	Description
HOMO Energy	Energy of the Highest Occupied Molecular Orbital; relates to the ability to donate an electron.
LUMO Energy	Energy of the Lowest Unoccupied Molecular Orbital; relates to the ability to accept an electron.
HOMO-LUMO Gap	Energy difference between HOMO and LUMO; a key indicator of molecular reactivity.
Chemical Potential (μ)	A measure of the escaping tendency of an electron from a stable system.
Hardness (η)	Resistance to change in electron distribution or charge transfer.
Electrophilicity (ω)	A measure of the energy lowering of a system when it accepts electrons.

Molecular Dynamics Simulations of Degradation Pathways and Interactions

Molecular dynamics (MD) simulations offer a way to study the time-dependent behavior of molecular systems, providing insights into processes like dye degradation. arxiv.org MD simulations can model the interactions between dye molecules and their environment, such as a polymer matrix or a solvent. researchgate.net For instance, simulations have been used to investigate the diffusion of disperse dyes within dyeing systems. researchgate.net

In the context of degradation, MD simulations can help elucidate the mechanisms of processes like oxidative degradation by radical species. These simulations can track the trajectory of molecules and identify key steps in the reaction pathway, such as bond cleavage. acs.orgnih.gov By combining MD with quantum mechanics (a QM/MM approach), it is possible to model complex chemical reactions in large systems with greater accuracy. aip.org

Analysis of Photoisomerization Pathways (e.g., Inversion vs. Rotation) and Energy Surfaces

Azo dyes like this compound can undergo photoisomerization, a light-induced reversible transformation between their trans (E) and cis (Z) isomers. aip.orgresearchgate.net This process is fundamental to their application in technologies like optical data storage. researchgate.net Computational studies are crucial for understanding the mechanism of this isomerization.

Two primary pathways are considered for the photoisomerization of azobenzenes: rotation around the N=N double bond and inversion through a semi-linear transition state. Quantum chemical calculations can map the potential energy surfaces of the ground and excited states to determine the most favorable pathway. nih.govacs.org For push-pull azobenzenes, such as Disperse Red 1, studies suggest that upon photoexcitation, the isomerization likely proceeds via rotation, which leads to a conical intersection with the ground state. nih.govacs.org In contrast, the thermal isomerization from the less stable cis isomer back to the trans isomer is more likely to occur via an inversion pathway in the ground state. nih.govacs.org The surrounding environment, such as a polymer matrix, can significantly influence the isomerization process by imposing spatial constraints. aip.orgresearchgate.net

Molecular Modeling and Simulation

Molecular modeling and simulation encompass a range of computational techniques used to represent and analyze the behavior of molecules and their interactions.

Supramolecular Interactions and Solubilization Mechanisms

Supramolecular chemistry focuses on the non-covalent interactions that govern the assembly of molecules into larger, organized structures. nih.govmdpi.com In the context of this compound, understanding these interactions is key to controlling its aggregation and solubilization. The dispersion of dye molecules within a host matrix, such as a polymer, is influenced by a balance of forces including hydrogen bonding, halogen bonding, and π-π stacking. rsc.orgresearchgate.net

Computational modeling can be used to study these supramolecular interactions and predict how they will affect the material's properties. rsc.org For example, simulations can help design polymer hosts with specific binding sites that suppress the aggregation of dye molecules, leading to improved performance in applications like photo-induced anisotropy. rsc.org The choice of the chromophore and its concentration are also critical factors that determine whether the dye molecules are well-dispersed or form aggregates. rsc.org

Enzyme-Substrate Binding Simulations (Molecular Docking) in Biotransformation Research

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. researchgate.net In the context of this compound, docking simulations are valuable for studying its biotransformation by enzymes. These simulations can help to understand how the dye molecule fits into the active site of an enzyme, such as an azoreductase or a peroxidase, which are known to degrade azo dyes. researchgate.netnih.gov

By simulating the binding of the dye to the enzyme, researchers can identify key amino acid residues involved in the interaction and predict the binding affinity. researchgate.netmdpi.com This information is crucial for understanding the substrate specificity of enzymes and for designing engineered enzymes with improved dye degradation capabilities. researchgate.net Molecular dynamics simulations can further complement docking studies by providing insights into the stability of the enzyme-substrate complex and the conformational changes that may occur upon binding. mdpi.com

Quantitative Structure-Activity Relationship (QSAR) Modeling for Environmental Fate Prediction

Quantitative Structure-Activity Relationship (QSAR) models are computational tools that correlate the chemical structure of a substance with its physical, chemical, and biological properties, including its environmental fate and toxicity. mst.dkecetoc.org These models are increasingly used in regulatory frameworks like REACH to fill data gaps, prioritize substances for further testing, and reduce reliance on animal testing. mst.dkuninsubria.iteuropa.eu The fundamental principle of QSAR is that the properties of a chemical are encoded in its molecular structure, allowing for the prediction of endpoints such as biodegradability, bioaccumulation, and toxicity. ecetoc.org

However, the application of QSAR models to certain classes of chemicals, such as azo disperse dyes, presents significant challenges. canada.cacanada.ca Experts have identified many pigments and dyes, including disperse dyes, as "difficult to model" using conventional QSARs. canada.cacanada.ca This difficulty arises because their complex molecular structures and distinct physical-chemical properties often place them outside the model's domain of applicability. canada.ca For instance, disperse dyes are designed to be stable in water and have low solubility, properties that are not always well-represented in the training sets of standard QSAR models. canada.cacanada.ca

Despite these challenges, predictive models are utilized, particularly for assessing persistence in aquatic environments. Given the general lack of extensive empirical data for many dyes, QSAR models for biodegradation serve as a crucial tool in environmental risk assessments. canada.ca The analysis often focuses on the portion of the substance that dissolves in water, while acknowledging that a significant amount may also exist as dispersed solid particles. canada.cacanada.ca

For many disperse azo dyes, it is considered more appropriate to use a "read-across" approach, where data from structurally similar chemicals (analogues) are used to infer the properties of the substance under assessment. canada.cacanada.ca This method relies on identifying analogues that share key attributes affecting environmental fate, such as high molecular weight, similar cross-sectional diameters, and low water solubility. canada.cacanada.ca

Research into the degradation of Disperse Red 13 has shown that both the parent dye and its breakdown products can exhibit mutagenic potential. researchgate.netnih.gov Studies have investigated its degradation through various methods, including chemical chlorination and photoelectrochemical oxidation, to reduce its mutagenicity. researchgate.net The biotransformation of Disperse Red 13 can produce compounds such as 2-chloro-4-nitro-benzamine and 4-nitro-benzamine. nih.gov The environmental risk, therefore, includes not only the original dye but also the harmful compounds that may form after its release and subsequent transformation in the environment. nih.gov

Below are tables summarizing the challenges and applications of QSAR in the context of disperse dyes.

Table 1: Challenges in QSAR Modeling for Disperse Dyes

Challenge	Description	Source(s)
Domain of Applicability	The physical and chemical properties of many disperse dyes are not amenable to model prediction because they are considered "out of the model domain of applicability."	canada.cacanada.ca
Structural Complexity	The complex molecular structures of dyes are often not well-represented in the training datasets used to build standard QSAR models.	canada.cacanada.ca
Designed Stability	Disperse dyes are engineered for stability under aqueous conditions, which complicates the prediction of their environmental degradation.	canada.cacanada.ca
Low Solubility	The very low water solubility of disperse dyes makes it difficult to apply models developed for more soluble compounds.	canada.ca

Table 2: Application of Predictive Models for Environmental Fate of Azo Disperse Dyes

Endpoint Predicted	Modeling Approach	Key Findings & Considerations	Source(s)
Biodegradation (Aerobic)	QSAR models are used to predict the potential for aerobic biodegradation in water.	Predictions for disperse azo dyes are often mixed. These dyes are generally designed to be stable and may persist in aerobic environments.	canada.cacanada.ca
Biodegradation (Anaerobic)	Some disperse azo dyes have been shown to undergo relatively rapid anaerobic degradation in environments like deep sediment.	Degradation often involves the cleavage of the azo bond, which can release potentially harmful aromatic amines.	canada.cadergipark.org.tr
Ecotoxicity	Azo Disperse Dyes are expected to have a common mode of action regarding ecotoxicity due to similar structural components and potential degradation products (amines, anilines, phenolics).	Toxicity data can be highly variable across different species and testing conditions (acute vs. chronic).	canada.ca

Advanced Applications and Functionalization Research of Disperse Red 134

Innovations in Textile Dyeing Processes

Disperse Red 134, a member of the disperse class of dyes, is primarily used for coloring synthetic fibers like polyester (B1180765). Innovations in dyeing processes aim to enhance efficiency, reduce environmental impact, and improve the functional properties of the dyed textiles.

Dyeing Kinetics and Adsorption Phenomena on Fibers

The process of dyeing textile fibers is complex, involving the transfer of dye from the dyebath to the fiber surface, followed by diffusion and fixation within the fiber's internal structure. crimsonpublishers.com The study of dyeing kinetics provides valuable insights into the rate and mechanism of this process. researchgate.net

Movement of the dye through the dyebath to the fiber surface. researchgate.net

Adsorption of the dye onto the fiber surface. researchgate.net

Diffusion of the adsorbed dye into the amorphous regions of the fiber. researchgate.net

These steps are reversible, and the isothermal adsorption behavior is typically linear. researchgate.net The rate of dyeing is influenced by several factors, including temperature, pH, and the presence of auxiliary chemicals. crimsonpublishers.com Research has shown that for polyester fibers, increasing the dyeing temperature generally leads to a higher rate of dye uptake. researchgate.net

Parameter	Description	Significance in Dyeing Kinetics
Adsorption Isotherm	Describes the equilibrium distribution of dye between the fiber and the dyebath at a constant temperature. austinpublishinggroup.com	Helps in understanding the maximum dye uptake capacity of the fiber.
Partition Coefficient (K)	A constant in the Nernst isotherm that represents the ratio of dye concentration in the fiber to that in the dyebath at equilibrium. crimsonpublishers.com	A higher value indicates a greater affinity of the dye for the fiber. crimsonpublishers.com
Standard Affinity (-Δμ⁰)	The change in chemical potential when one mole of dye is transferred from the dyebath to the fiber under standard conditions.	A larger value signifies a stronger tendency for the dye to adsorb onto the fiber. austinpublishinggroup.com
Diffusion Coefficient (D)	A measure of the rate at which dye molecules move through the fiber polymer.	A key factor in determining the overall dyeing time.
Activation Energy of Diffusion (E)	The minimum energy required for a dye molecule to diffuse within the fiber.	Lower activation energy implies a faster dyeing process.

Microwave-Assisted Dyeing Enhancements

Microwave-assisted dyeing has emerged as a promising alternative to conventional heating methods. nih.govpsu.edu Unlike conventional heating, where heat is transferred from the surface to the interior, microwave energy is absorbed directly and internally by the material, leading to rapid, uniform, and controlled heating. psu.edu This volumetric heating can enhance the diffusion of dye molecules within the polymer, thereby increasing the fixation rate of the dye. psu.edu

Studies have demonstrated that microwave irradiation can significantly increase the dye uptake and dyeing rate for disperse dyes on polyester fabrics. mdpi.com This technique offers several advantages, including reduced dyeing time and energy consumption, making it a more environmentally friendly and cost-effective process. dntb.gov.ua Research has shown that this method can lead to much higher color depth compared to traditional dyeing methods. dntb.gov.ua

Supercritical CO2 Dyeing Technology for Cleaner Production

Supercritical carbon dioxide (scCO₂) dyeing is a waterless dyeing technology that offers a sustainable alternative to conventional aqueous dyeing processes, which consume large amounts of water and produce polluted wastewater. nih.gov In its supercritical state, CO₂ exhibits properties of both a liquid and a gas, with low viscosity and high diffusivity, which facilitates the penetration of disperse dye molecules into synthetic fibers like polyester.

This technology eliminates the need for water and auxiliary chemicals such as dispersing agents, significantly reducing the environmental footprint of the dyeing process. kiche.or.kr The CO₂ can be easily recycled after the dyeing process, as a simple reduction in pressure causes the dye to precipitate out, ready for reuse. kiche.or.kr Research has shown that polypropylene (B1209903) nanocomposite fabrics dyed in a scCO₂ medium exhibit higher color strength (K/S) values compared to those dyed in an aqueous medium. nih.gov The dyeing process in scCO₂ is influenced by parameters such as temperature and pressure, which can be optimized to achieve desired results. global-sci.com

Development of Functional Dyes and Materials

Beyond coloration, there is growing interest in developing functional textiles with added properties such as UV protection and antibacterial activity. This compound and similar dyes can be integral to creating these advanced materials.

UV-Blocking Capabilities of Disperse Red Dyes

Certain disperse dyes, including those in the red spectrum, can impart UV-blocking properties to the fabrics they color. The effectiveness of UV protection is often quantified by the Ultraviolet Protection Factor (UPF). The incorporation of UV absorbers into dye preparations is a common strategy to enhance this functionality. google.com These preparations can contain both a disperse dye and a UV absorber, which work together to protect the skin from harmful UV radiation. google.com The particle size of the dye and UV absorber can influence the effectiveness of the UV protection. google.com

Antibacterial Activity of Dyed Substrates

Some disperse dyes have been shown to possess inherent antimicrobial properties. nih.gov When applied to textile substrates, these dyes can inhibit the growth of bacteria, contributing to hygiene and preventing odor. The antibacterial efficacy can be evaluated against various bacterial strains, such as Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative). nih.gov

Research has demonstrated that polypropylene nanocomposite fabrics dyed with a model disperse red dye in both supercritical CO₂ and aqueous mediums exhibit antibacterial properties. nih.gov Furthermore, the antibacterial activity of dyed polyester fabrics can be enhanced by post-treatment with nanoparticles like zinc oxide (ZnO) or titanium dioxide (TiO₂). ekb.egmdpi.com Untreated polyester fabrics typically show no antibacterial activity. mdpi.com

Functional Property	Method of Achievement	Evaluation
UV Protection	Incorporation of UV absorbers in the dye formulation. google.com	Measurement of Ultraviolet Protection Factor (UPF).
Antibacterial Activity	Use of inherently antimicrobial disperse dyes or post-treatment with antimicrobial agents like ZnO or TiO₂ nanoparticles. nih.govekb.eg	Testing against bacterial strains such as S. aureus and E. coli using methods like the Colony Counting Method. nih.gov

Research on Interactions with Advanced Materials (e.g., Liquid Crystals, Polymers)

The unique molecular structure and photoresponsive characteristics of this compound and similar azo dyes have made them subjects of significant research interest for integration with advanced materials like liquid crystals and polymers. These interactions are foundational to the development of novel functional materials for optical and electronic applications. Research focuses on how the dye molecules orient themselves within a host matrix and how this relationship can be manipulated by external stimuli.

Interactions with Liquid Crystals

The primary interaction mechanism between dichroic dyes like this compound and liquid crystals (LCs) is known as the "guest-host" effect. researchgate.netmdpi.com In this arrangement, the smaller dye molecules (the "guest") are dispersed within the liquid crystal medium (the "host"). The elongated shape of the dye molecules encourages them to align with the director axis of the host liquid crystal molecules. mdpi.com This alignment is crucial for applications such as guest-host liquid crystal displays (GH-LCDs), which offer advantages like wide viewing angles and high brightness. researchgate.net

When an external electric field is applied to the guest-host system, the liquid crystal molecules reorient themselves, which in turn reorients the dissolved dye molecules. researchgate.netiitk.ac.in This reorientation changes the absorption of polarized light, allowing the device to switch between a colored (light-absorbing) state and a clear (light-transmitting) state. mdpi.com Studies on various nematic liquid crystals, such as E7, E63, and ZLI-1132, doped with azo dyes have explored phase transitions and molecular orientation. researchgate.netresearchgate.net The degree to which the dye molecules align with the liquid crystal director is quantified by the order parameter (S). A higher order parameter indicates better alignment and typically leads to a higher contrast ratio in display applications. researchgate.net Research has shown that for Disperse Red 1-doped nematic liquid crystals, a high order parameter can be achieved, indicating excellent alignment of the dye molecules with the LC's director axis. researchgate.net

Interactive Table: Click on headers to sort.

Liquid Crystal Host	Type of Interaction	Key Research Finding / Application	Reference
Nematic Liquid Crystals (e.g., E7, E63, ZLI-1132)	Guest-Host Interaction	The dye molecules align with the liquid crystal director, enabling control of light absorption via an external electric field for display technology. researchgate.netresearchgate.net	researchgate.netresearchgate.net
Ferroelectric Liquid Crystals	Guest-Host Interaction	Orientation of azo dye chromophores along the ferroelectric liquid crystal polar axis has been demonstrated for nonlinear optics. acs.org	acs.org
Cholesteric Liquid Crystals	Guest-Host Interaction	Used in dye-doped light shutters where the dye's orientation is controlled by the LC's helical structure. mdpi.com	mdpi.com

Interactions with Polymers

This compound and its analogues are frequently incorporated into polymer matrices to create functional materials for photonics and data storage. The interaction can be a simple physical dispersion (doping) or a more robust chemical linkage (functionalization).

In doped systems, the dye is mixed into a polymer host such as poly(methyl methacrylate) (PMMA) or hydroxypropyl cellulose (B213188) (HPC). springerprofessional.deresearchgate.netsigmaaldrich.com In these composites, the polymer matrix affects the dye's properties. For instance, studies on Disperse Red 1 in a poly(ethyl methacrylate) film show that the polymer environment influences the thermal and light-induced isomerization of the dye molecules. researchgate.net Research has also demonstrated that the solubility of Disperse Red 1 aggregates within an HPC matrix can be reversibly controlled by illumination with visible light, a phenomenon driven by the trans-cis isomerization of the dye. springerprofessional.de This light-induced movement of azo dyes can be harnessed for the photo-command of polymer properties. springerprofessional.de

Functionalization involves creating covalent bonds between the dye chromophore and the polymer backbone. This approach leads to materials with enhanced stability and higher concentrations of the active chromophore without phase separation. grossard.fr A notable example is the synthesis of new polymers by condensing a copolymer of maleic anhydride (B1165640) and octadecene with Disperse Red chromophores. grossard.fr The resulting functionalized polymers exhibit good third-order nonlinear optical (NLO) properties and are highly stable under intense illumination, making them suitable for applications like optical modulators and waveguides. grossard.frmdpi.com Supramolecular design principles, such as creating hydrogen bonds between the polymer and the dye, can also be used to suppress dye aggregation and enhance photoinduced effects. rsc.org

Interactive Table: Click on headers to sort.

Polymer Matrix	Type of Interaction	Resulting Property / Application	Reference
Copolymer of maleic anhydride and octadecene	Covalent Functionalization	Creates highly stable polymers with significant third-order nonlinear optical (NLO) properties for optical switching. grossard.fr	grossard.fr
Poly(methyl methacrylate) (PMMA)	Doping / Guest	Enables investigation of two-photon induced anisotropy and development of electro-optic modulators. sigmaaldrich.commdpi.com	sigmaaldrich.commdpi.com
Hydroxypropyl cellulose (HPC)	Doping / Guest	Demonstrates reversible light-induced solubility and disruption of dye aggregates, useful for photo-command of polymer properties. springerprofessional.de	springerprofessional.de
Poly(ethyl methacrylate)	Doping / Guest	The polymer environment affects the spatial requirements for the dye's trans-cis isomerization and reorientation. researchgate.net	researchgate.net

Q & A

Basic Research Questions

Q. What standardized experimental protocols are recommended for assessing the thermal and freeze-thaw stability of Disperse Red 134 in dye formulations?

• Methodological Answer : Stability testing should include measurements of average particle size (via Zetasizer Nano), viscosity (rotational viscometer), surface tension (tensiometer), and zeta potential under controlled conditions. Centrifugal stability can be quantified using specific absorbance (R = (A1 - A)/A) after centrifugation at 3,000 rpm for 30 minutes. Adhere to protocols outlined in QB/T 4973.1-2016 and QB/T 4973.2-2016 for freeze-thaw (-20°C, 24 hours) and thermal stability (60°C, 14 days) testing .

Q. Which physicochemical properties of this compound are critical for optimizing its performance in aqueous ink systems?

• Methodological Answer : Key properties include particle size distribution (targeting <200 nm via TEM validation), pH (optimized to 8–9 using triethanolamine), and colloidal stability (enhanced by surfactants like SDS or FAPE/SDS mixtures). Surface tension (maintained at 28–35 mN/m) and viscosity (adjusted to 3–5 mPa·s with glycols) are critical for inkjet compatibility. Stability parameters should be monitored using dynamic light scattering and zeta potential analysis .

Q. How do common additives like polyvinylpyrrolidone (PVP-K30) and surfactants influence the colloidal stability of this compound?

• Methodological Answer : PVP-K30 at 0.7 wt% improves centrifugal stability (specific absorbance >80%) by forming pseudo-polyanionic complexes with SDS. Excess PVP-K30 (>0.7 wt%) destabilizes the system due to competitive adsorption. Surfactant mixtures (e.g., 0.2 wt% fatty alcohol polyoxyethylene ether) enhance freeze-thaw stability but may reduce thermal stability. Optimize SDS content below 0.15 wt% to avoid particle aggregation .

Advanced Research Questions

Q. How can researchers resolve contradictions in stability data for this compound when varying surfactant ratios?

• Methodological Answer : Contradictions often arise from surfactant-polymer interactions. Use a factorial design to test PVP-K30/SDS ratios (e.g., 0.5–1.0 wt% PVP-K30 with 0.1–0.2 wt% SDS) and measure zeta potential, particle size, and absorbance. Statistical tools like ANOVA can identify interaction effects. For example, excess SDS increases particle size due to micelle formation, while low SDS fails to stabilize PVP-dye complexes .

Q. What advanced statistical methods are appropriate for analyzing the multifactorial impact of additives on this compound’s stability?

• Methodological Answer : Multivariate regression or principal component analysis (PCA) can model interactions between additives (e.g., glycols, surfactants, pH modifiers). For example, PCA might reveal that viscosity (controlled by 6–14 wt% glycol/glycerol blends) and pH (moderated by <1 wt% triethanolamine) are orthogonal factors influencing thermal stability. Sensitivity analysis should quantify parameter uncertainties .

Q. How can multisemiotic analysis enhance the interpretation of this compound’s stability under varying environmental conditions?

• Methodological Answer : Combine quantitative data (particle size, absorbance) with qualitative observations (TEM images, flow behavior) to identify non-linear degradation patterns. For instance, TEM may reveal agglomerates post-freeze-thaw cycling despite stable absorbance readings, suggesting localized instability. Use mixed-effects models to account for nested variables (e.g., batch-to-batch variations) .

Q. What methodologies ensure reproducibility in this compound formulation studies, particularly when reconciling conflicting reports on optimal additive concentrations?

• Methodological Answer : Standardize dispersion protocols (e.g., sequential filtration through 0.8, 0.45, and 0.2 μm membranes) and document raw data (e.g., exact SDS/PVP-K30 ratios, mixing speeds). Use Open Science frameworks to share datasets, including negative results (e.g., failed stability tests at 1.5 wt% SDS). Replicate studies using identical instruments (e.g., Malvern Zetasizer) and environmental controls .

Methodological Best Practices

• Data Reporting : Include absolute values (e.g., particle size in nm ± SD) alongside derived metrics (e.g., specific absorbance). Avoid rounding beyond instrument precision (e.g., report viscosity as 3.2 ± 0.1 mPa·s, not 3 mPa·s) .
• Instrument Calibration : Validate nano-particle sizing with TEM cross-checks and calibrate viscometers using standard fluids (e.g., water at 20°C) .
• Ethical Replication : Share raw data and analysis scripts via repositories like Zenodo to enable independent verification of stability claims .